N-(4-chlorophenyl)-4-cyano-3-(trifluoromethyl)-1H-pyrazole-1-carboxamide
Overview
Description
N-(4-chlorophenyl)-4-cyano-3-(trifluoromethyl)-1H-pyrazole-1-carboxamide, commonly known as CCT018159, is a chemical compound that has been extensively studied for its potential therapeutic applications. This pyrazole derivative has shown promising results in various scientific research studies, making it an interesting topic of discussion.
Scientific Research Applications
Antitumor Activities
Research indicates that compounds similar to N-(4-chlorophenyl)-4-cyano-3-(trifluoromethyl)-1H-pyrazole-1-carboxamide, specifically designed as pyrazolo pyrimidine derivatives, have been synthesized and tested for their antitumor activities. One study found that certain novel compounds displayed significant antitumor activities, highlighting the potential of this chemical structure in cancer treatment research (Xin, 2012).
Nematocidal Activities
Pyrazole carboxamide derivatives, a class to which the compound belongs, have been identified as important fungicides in agrochemicals. Research on novel series of these compounds revealed that while they possessed weak fungicidal activity, some demonstrated strong nematocidal activity against certain nematodes. This finding suggests potential applications in agriculture for managing pests (Zhao et al., 2017).
Insecticidal Activities
Studies on 5-(trifluoromethyl)-1H-pyrazole-4-carboxamide derivatives, which share a core structure with the compound , showed that altering the amide position on the pyrazole ring could result in compounds with good insecticidal activities against various pests. These compounds were found to have a broad spectrum of insecticidal activities, making them potential candidates for agricultural pest management (Wu et al., 2017).
Cytotoxicity and Antiobesity Activities
Further research has been conducted on the synthesis and characterization of similar compounds, assessing their cytotoxicity against certain cell lines. Some derivatives have been identified with significant in vivo antiobesity activity related to CB1 receptor antagonism. These findings open avenues for the potential use of these compounds in medical research, especially in the context of obesity treatment (Hassan et al., 2014); (Srivastava et al., 2007).
Antifungal Activities
Research into N-(substituted pyridinyl)-1-methyl(phenyl)-3-(trifluoromethyl)-1H-pyrazole-4-carboxamide derivatives demonstrated that some synthesized compounds exhibited moderate antifungal activities against various phytopathogenic fungi. This suggests the potential of these compounds in developing new antifungal agents (Wu et al., 2012).
properties
IUPAC Name |
N-(4-chlorophenyl)-4-cyano-3-(trifluoromethyl)pyrazole-1-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H6ClF3N4O/c13-8-1-3-9(4-2-8)18-11(21)20-6-7(5-17)10(19-20)12(14,15)16/h1-4,6H,(H,18,21) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XNXGGRKTJPRZLN-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1NC(=O)N2C=C(C(=N2)C(F)(F)F)C#N)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H6ClF3N4O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
314.65 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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